Cas no 1804406-24-3 (Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1804406-24-3
• MF: C₁₁H₇BrF₃NO₂
• MW: 322.077992677689
• CID: 4948270
• Update Time: 2025-10-12

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7BrF3NO2/c1-2-18-10(17)7-4-9(12)6(5-16)3-8(7)11(13,14)15/h3-4H,2H2,1H3
• InChI Key： GSOQNQOQOYHVMY-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(C(F)(F)F)=C(C(=O)OCC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.4
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate

Introduction to Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804406-24-3)

Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804406-24-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, including a bromo group, a cyano group, and a trifluoromethyl group, which collectively contribute to its diverse chemical properties and potential biological activities.

The molecular formula of Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate is C₁₂H₇BrF₃N₂O₂, and its molecular weight is approximately 337.09 g/mol. The compound's structure includes an aromatic ring substituted with a bromo group at the 5-position, a cyano group at the 4-position, and a trifluoromethyl group at the 2-position. The ester functionality at the ethyl group further enhances its reactivity and solubility in various solvents.

In recent years, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate has gained attention due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. The presence of the bromo group makes it an excellent starting material for Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds. Additionally, the cyano and trifluoromethyl groups provide valuable functionalities for further chemical modifications.

The biological activity of Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate has been explored in several studies. Research has shown that compounds containing similar structural motifs exhibit potent anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated significant inhibition of cancer cell proliferation in vitro. The trifluoromethyl group, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic profiles.

In the context of materials science, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate has been investigated for its potential use in organic electronics. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups can influence the electronic properties of materials, making them suitable for applications in organic photovoltaics and field-effect transistors. A recent study in Advanced Materials highlighted the use of similar compounds as electron transport materials in organic solar cells, demonstrating improved device performance.

The synthesis of Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate typically involves multi-step reactions starting from commercially available precursors. One common approach is to start with 2-trifluoromethylbenzoyl chloride, which undergoes nucleophilic substitution with ethyl cyanide to form the corresponding nitrile. Subsequent bromination at the para position yields the final product. The reaction conditions are carefully controlled to ensure high yield and purity.

Safety considerations are crucial when handling Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize exposure risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory practices for handling organic compounds.

In conclusion, Ethyl 5-bromo-4-cyano-2-(trifluoromethyl)benzoate (CAS No. 1804406-24-3) is a valuable compound with a wide range of applications in medicinal chemistry and materials science. Its unique structural features make it an excellent intermediate for synthetic transformations and a promising candidate for developing new pharmaceuticals and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.